Cas no 874942-08-2 ((3,5-Difluorophenyl)(1-piperazinyl)methanone)

• Product Name: (3,5-Difluorophenyl)(1-piperazinyl)methanone
• CAS No: 874942-08-2
• MF: C₁₁H₁₂F₂N₂O
• MW: 226.222589492798
• MDL: MFCD08443571
• CID: 1072396
• PubChem ID: 16770261
• Update Time: 2025-04-20

(3,5-Difluorophenyl)(1-piperazinyl)methanone Chemical and Physical Properties

Names and Identifiers

• (3,5-Difluorophenyl)(1-piperazinyl)methanone
• (3,5-Difluorophenyl)(piperazin-1-yl)methanone
• GS3266
• (3,5-difluorophenyl)-piperazin-1-yl-methanone
• AKOS000126890
• ZJB94208
• (3,5-difluorophenyl)-piperazin-1-ylmethanone
• MFCD08443571
• SB75241
• 874942-08-2
• 1-[(3,5-difluorophenyl)carbonyl]piperazine
• 1-(3,5-difluorobenzoyl)piperazine

• MDL： MFCD08443571
• Inchi： 1S/C11H12F2N2O/c12-9-5-8(6-10(13)7-9)11(16)15-3-1-14-2-4-15/h5-7,14H,1-4H2
• InChI Key： VAPNINRCIQNTDD-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(N1CCNCC1)=O)F

Computed Properties

• Exact Mass: 226.09176933g/mol
• Monoisotopic Mass: 226.09176933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 32.3Ų

(3,5-Difluorophenyl)(1-piperazinyl)methanone Security Information

• HazardClass：IRRITANT